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Compound of Interest

Compound Name: Pomarose

CAS No.: 357650-26-1

Cat. No.: B12675126

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pomarose, a synthetic odorant,

for its potential use as a standard in olfactory research. This document includes its chemical

and olfactory properties, along with detailed, exemplary protocols for its application in common

olfactory research methodologies.

Introduction to Pomarose
Pomarose is a high-impact captive odorant developed by Givaudan.[1][2] It is a synthetic,

double-unsaturated ketone that does not occur in nature.[1][2] Its potent and distinct aroma

profile makes it a valuable tool for researchers studying the mechanisms of olfaction.

The olfactory character of Pomarose is primarily attributed to its (2E,5Z)-stereoisomer, which

possesses a powerful fruity and rosy scent with nuances of apple, plum, and raisin.[1][2] The

(2E,5E)-isomer is significantly less potent and barely detectable by most individuals.[1][2] It is

important to note that the two isomers can equilibrate in the presence of trace acids,

particularly when stored in glass containers.[1][2]
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Chemical and Olfactory Properties
A summary of the key quantitative data for Pomarose is presented below for easy reference

and comparison.

Property Value Reference

IUPAC Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[3]

Common Name Pomarose [2][3]

CAS Number 357650-26-1 [2][3]

Molecular Formula C₁₁H₁₈O [2][3]

Molecular Weight 166.26 g/mol [3]

Odor Profile
Fruity, rosy, apple, plum, raisin,

dried fruit
[1]

Odor Threshold 0.5 ng/L in air [2]

Boiling Point
236.15 °C at 760 mmHg

(estimated)
[4]

Density 0.855 g/cm³ [2]

Solubility

Soluble in alcohol; Water

solubility 54.88 mg/L at 25°C

(estimated)

[4]

Experimental Protocols
The following are detailed, exemplary protocols for the use of Pomarose in key olfactory

research experiments. These protocols are based on standard methodologies and should be

adapted to specific experimental needs.

In Vitro Olfactory Receptor Activation Assay (Luciferase
Reporter Assay)
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This protocol describes a method to screen Pomarose against a library of olfactory receptors

(ORs) expressed in a heterologous cell line to identify potential cognate receptors.

Materials:

Hana3A or HEK293T cells

Cell culture medium (e.g., DMEM) and supplements

Plasmids encoding olfactory receptors of interest

Plasmids for accessory proteins (e.g., RTP1S, Gαolf)

Luciferase reporter plasmid with a cAMP response element (CRE)

Transfection reagent

Pomarose stock solution (e.g., 1 M in DMSO)

Odorant dilution buffer (e.g., CD293 medium)

Luciferase assay reagent

Luminometer

Protocol:

Cell Culture and Transfection:

1. Culture Hana3A or HEK293T cells in appropriate medium.

2. Co-transfect cells with plasmids for the OR, accessory proteins, and the CRE-luciferase

reporter gene using a suitable transfection reagent.

3. Plate the transfected cells into a 96-well plate and incubate for 24-48 hours to allow for

protein expression.[5]

Odorant Stimulation:
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1. Prepare serial dilutions of Pomarose from the stock solution in the odorant dilution buffer.

A typical concentration range for screening would be from 1 nM to 100 µM.

2. Carefully remove the culture medium from the cells and replace it with the Pomarose
dilutions. Include a buffer-only control.

3. Incubate the plate for a defined period (e.g., 4 hours) at 37°C.

Luminescence Measurement:

1. After incubation, add the luciferase assay reagent to each well according to the

manufacturer's instructions.

2. Measure the luminescence signal using a luminometer.[6]

Data Analysis:

1. Normalize the luciferase signal for each well to a control (e.g., buffer-only or a mock-

transfected well).

2. Plot the normalized response against the Pomarose concentration to generate a dose-

response curve.

3. Determine the EC₅₀ value for ORs that show significant activation.

Electro-Olfantography (EOG)
This protocol outlines the measurement of field potentials from the olfactory epithelium in

response to Pomarose stimulation, providing an indication of the overall sensory neuron

response.

Materials:

Anesthetized animal (e.g., mouse)

Dissection microscope and tools

Faraday cage and anti-vibration table
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Olfactometer for controlled odor delivery

Recording and reference electrodes (e.g., Ag/AgCl electrodes in glass capillaries filled with

Ringer's solution)

Amplifier and data acquisition system

Pomarose solution of known concentration

Ringer's solution

Protocol:

Animal Preparation:

1. Anesthetize the animal and secure it in a stereotaxic frame.

2. Expose the olfactory epithelium by surgical dissection.[7]

Electrode Placement:

1. Under a dissecting microscope, place the recording electrode in contact with the surface

of the olfactory epithelium.[7]

2. Place the reference electrode in a nearby, non-sensory region.

Odorant Delivery:

1. Use an olfactometer to deliver controlled pulses of air saturated with Pomarose vapor to

the olfactory epithelium.

2. Vary the concentration of Pomarose to assess dose-dependent responses.

3. Deliver pulses of clean air as a control.

Data Recording and Analysis:

1. Record the electrical potential changes (EOG) in response to odorant and control stimuli.

The EOG is typically a negative voltage deflection.[8]
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2. Amplify and digitize the signal for analysis.[7]

3. Measure the peak amplitude of the EOG response for each stimulus.

4. Plot the EOG amplitude as a function of Pomarose concentration.

Behavioral Assay: Olfactory Habituation/Dishabituation
Test in Mice
This protocol assesses the ability of mice to detect and discriminate Pomarose from other

odorants.

Materials:

Test mice

Clean home cages

Cotton swabs

Pomarose solution (e.g., diluted in mineral oil)

Control substance (mineral oil)

A different, structurally dissimilar odorant for dishabituation

Video recording equipment and analysis software or a stopwatch

Protocol:

Habituation:

1. Allow the mouse to acclimate to the test cage.

2. Present a cotton swab dipped in mineral oil to the mouse and record the time it spends

sniffing the swab over a set period (e.g., 1 minute).
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3. Repeat this presentation for several trials with an inter-trial interval (e.g., 2 minutes) until

the sniffing time significantly decreases, indicating habituation.[9]

Odorant Presentation:

1. Following habituation to the mineral oil, present a cotton swab with a dilute solution of

Pomarose.

2. Record the sniffing time. A significant increase in sniffing time compared to the last mineral

oil trial indicates detection of Pomarose.

3. Repeat the presentation of Pomarose for several trials to induce habituation to its scent.

Dishabituation:

1. After the mouse has habituated to Pomarose, present a new, different odorant.

2. A renewed interest and increased sniffing time for the new odorant demonstrates that the

mouse can discriminate between Pomarose and the novel scent.[10]

Data Analysis:

1. Quantify the duration of sniffing for each trial.

2. Use statistical analysis to compare sniffing times between the habituation, Pomarose
presentation, and dishabituation phases.

Visualizations
The following diagrams illustrate key concepts in olfactory research relevant to the application

of Pomarose.
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Caption: Canonical olfactory signal transduction pathway.
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Caption: Experimental workflow for olfactory research using Pomarose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b12675126?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

